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Compound of Interest

Compound Name: 4-Methoxypyridine

Cat. No.: B045360 Get Quote

An In-depth Technical Guide on the Core Properties, Synthesis, and Application of 4-
Methoxypyridine (CAS RN: 620-08-6) for Researchers, Scientists, and Drug Development

Professionals.

This guide provides a comprehensive overview of 4-methoxypyridine, a versatile heterocyclic

compound with significant applications in organic synthesis and medicinal chemistry. The

document details its chemical and physical properties, spectroscopic data, synthesis, and

reactivity, with a focus on its utility as a building block for pharmacologically active molecules.

Core Chemical and Physical Properties
4-Methoxypyridine is a colorless to light yellow liquid at room temperature.[1] Its fundamental

properties are summarized in the table below, providing a quick reference for experimental

planning. The pyridine ring's nitrogen atom imparts basicity, while the electron-donating

methoxy group at the 4-position influences the molecule's reactivity and electronic properties.

[2]
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Property Value

CAS Number 620-08-6[3]

Molecular Formula C₆H₇NO[1]

Molecular Weight 109.13 g/mol [1]

Appearance Colorless to light yellow liquid[1]

Melting Point 4 °C[4]

Boiling Point 190-191 °C[4][5]

108-111 °C at 65 mmHg[6]

Density 1.075 g/mL at 25 °C[6]

Refractive Index (n²⁰/D) 1.516 - 1.522[1][7]

pKa 6.58 (at 25 °C)[7]

Flash Point 74 °C (closed cup)[6]

Solubility
Slightly soluble in DMSO and Methanol.[3]

Limited solubility in water.[8]

Spectroscopic Data
The structural identity of 4-methoxypyridine can be confirmed through various spectroscopic

techniques. Key spectral data are provided below.

Spectroscopy Data

¹H NMR Spectral data available.[4]

¹³C NMR Spectral data available.[1]

IR Spectroscopy Spectral data available.[7]

Mass Spectrometry
Major peaks can be referenced in spectral

databases.[9]
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Synthesis and Reactivity
4-Methoxypyridine can be synthesized through several routes, including the nucleophilic

substitution of 4-chloropyridine with sodium methoxide or the catalytic hydrogenation of 4-
methoxypyridine-N-oxide.[10][11]

A key feature of its reactivity is the ability to undergo directed ortho-lithiation. The methoxy

group directs deprotonation to the C-3 position, creating a versatile intermediate for the

introduction of various functional groups. This is a powerful strategy for synthesizing substituted

pyridine derivatives.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Methoxypyridine: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045360#4-methoxypyridine-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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